Cas no 1824443-14-2 (tert-butyl 2-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate)
tert-butyl 2-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 1-Boc-azetidin-2-yl-acetic acid methyl ester
- tert-butyl 2-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate
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- MDL: MFCD24538593
- Inchi: 1S/C11H19NO4/c1-11(2,3)16-10(14)12-6-5-8(12)7-9(13)15-4/h8H,5-7H2,1-4H3
- InChI Key: JZUYTENKZRHCGQ-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCC1CC(OC)=O
tert-butyl 2-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZL684-100MG |
tert-butyl 2-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate |
1824443-14-2 | 95% | 100MG |
¥ 1,122.00 | 2023-03-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZL684-250MG |
tert-butyl 2-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate |
1824443-14-2 | 95% | 250MG |
¥ 1,795.00 | 2023-03-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZL684-500MG |
tert-butyl 2-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate |
1824443-14-2 | 95% | 500MG |
¥ 2,996.00 | 2023-03-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZL684-1G |
tert-butyl 2-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate |
1824443-14-2 | 95% | 1g |
¥ 4,488.00 | 2023-03-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZL684-5G |
tert-butyl 2-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate |
1824443-14-2 | 95% | 5g |
¥ 13,464.00 | 2023-03-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZL684-10G |
tert-butyl 2-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate |
1824443-14-2 | 95% | 10g |
¥ 22,440.00 | 2023-03-16 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 25R0169-1g |
1-Boc-azetidin-2-yl-acetic acid methyl ester |
1824443-14-2 | 97% | 1g |
¥12066.64 | 2024-04-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 25R0169-5g |
1-Boc-azetidin-2-yl-acetic acid methyl ester |
1824443-14-2 | 97% | 5g |
¥42670.43 | 2024-04-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 25R0169-500mg |
1-Boc-azetidin-2-yl-acetic acid methyl ester |
1824443-14-2 | 97% | 500mg |
¥6470.52 | 2024-04-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 25R0169-250mg |
1-Boc-azetidin-2-yl-acetic acid methyl ester |
1824443-14-2 | 97% | 250mg |
¥3672.45 | 2024-04-19 |
tert-butyl 2-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on tert-butyl 2-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate
tert-butyl 2-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate (CAS No. 1824443-14-2)
tert-butyl 2-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate, also known by its CAS registry number 1824443-14-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group attached to an azetidine ring. The azetidine moiety, a four-membered ring containing one nitrogen atom, is a key feature of this molecule and contributes to its potential biological activity.
The synthesis of tert-butyl 2-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate involves a series of well-established organic reactions. The starting materials typically include azetidine derivatives and appropriate carboxylic acids or their equivalents. The reaction conditions are optimized to ensure high yields and purity, making this compound accessible for further studies. Recent advancements in catalytic methods have further enhanced the efficiency of its synthesis, aligning with the growing demand for sustainable chemical processes.
In terms of applications, tert-butyl 2-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate has shown promise in various research areas. Its azetidine ring provides a rigid structure that can be exploited in drug design, particularly in the development of bioactive molecules. For instance, studies have demonstrated its potential as a precursor for the synthesis of peptide-like structures or as a component in macrocyclic compounds. Additionally, the tert-butyl group enhances the lipophilicity of the molecule, which is advantageous for improving drug absorption and bioavailability.
Recent research has also focused on the pharmacokinetic properties of tert-butyl 2-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate. Preclinical studies indicate that this compound exhibits moderate solubility in aqueous solutions, which is critical for its potential use in drug delivery systems. Furthermore, its metabolic stability has been evaluated in vitro, revealing that it undergoes limited transformation under physiological conditions. These findings suggest that it may have favorable pharmacokinetic profiles when administered as part of a therapeutic agent.
The environmental impact of tert-butyl 2-(2-methoxy-2 oxo ethyl)azetidine 1 carboxylate has also been a topic of interest. Studies on its biodegradation and toxicity to aquatic organisms have been conducted to assess its environmental safety. Results indicate that it degrades moderately under aerobic conditions and shows low acute toxicity to fish species. However, further long-term studies are required to fully understand its ecological footprint.
In conclusion, tert-butyl 2-(2 methoxy 2 oxo ethyl)azetidine 1 carboxylate (CAS No. 1824443 14 2) represents a valuable compound with diverse applications in organic synthesis and pharmacology. Its unique structural features and promising biological properties make it a subject of ongoing research. As advancements in synthetic methodologies and biological evaluations continue, this compound is expected to play an increasingly important role in the development of novel therapeutic agents.
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